
analytical standard preparation for 2-methyl-1-
undecanol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Methyl-1-undecanol

CAS No.: 10522-26-6

Cat. No.: S573240

Get Quote

Chemical Profile of 2-Methyl-1-undecanol

For accurate standard preparation, understanding the basic chemical properties of your analyte is the first

step. The key data for 2-Methyl-1-undecanol (CAS # 10522-26-6) is summarized below.

Property Value / Description Source

CAS Number 10522-26-6 [1] [2]

Molecular Formula C₁₂H₂₆O [1] [2]

Molecular Weight 186.33 g/mol [1]

Boiling Point 245.46 - 250.85 °C (estimates) [1] [2]

Density 0.8300 g/cm³ [1]

Refractive Index 1.4382 [1]

LogP (est.) 4.759 [1]

Physical Form Liquid (estimated melting point of 16.85°C) [1]
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Property Value / Description Source

Odor Balsam [1]

Analytical Standard Preparation Workflow

The following diagram outlines the general workflow for preparing an analytical standard of 2-Methyl-1-

undecanol, incorporating key considerations from chromatography guidelines.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9112342.htm
https://www.smolecule.com/products/s573240?utm_src=pdf-body
https://www.smolecule.com/products/s573240?utm_src=pdf-body
https://www.smolecule.com/products/s573240?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Standard Prep

Select Solvent

Weigh Primary Standard

Perform Serial Dilution

Appropriate Storage

Method Validation

Standard Ready for Use

For GC: Use high-purity
volatile solvents (e.g., hexane,

 methylene chloride)  [3]

For HPLC: Use solvents miscible
with mobile phase (e.g., methanol,

 acetonitrile)  [3]

Key GC Validation Parameters:
- Specificity

- Linearity (r ≥ 0.999)
- Accuracy (98-102% Recovery)

- Precision (RSD < 2%)  [4]

Click to download full resolution via product page

Frequently Asked Questions & Troubleshooting

Here are some common issues and solutions related to preparing and using analytical standards.
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Question / Issue Possible Cause Solution & Recommendation

Low recovery or
inaccurate
concentration.

Standard
degradation or

adsorption to vial.

Use glass vials and fresh, high-purity solvents.
Verify concentration against a freshly prepared

secondary standard. [3]

Poor chromatography:
tailing peaks or low
response.

Incompatible solvent

or non-volatile
impurities.

Ensure the solvent for GC is volatile and matches

the mobile phase for HPLC. Filter the standard
solution through a 0.45µm or 0.22µm syringe filter.

[3]

How do I validate my GC
method for this
compound?

Method not fully

characterized.

Follow validation parameters: Specificity (no

interference), Linearity (r ≥ 0.999), Accuracy (98-
102% recovery), and Precision (RSD < 2% for

repeatability). [4]

Two peaks appear for a
single standard.

Contamination or

chemical impurity.

Check standard purity. If the compound has a

chiral center (like the 2-carbon in 2-Methyl-1-
undecanol), it may be a racemic mixture requiring

a chiral chromatography method. [5]

Key Experimental Considerations

Technique Selection: Given its molecular weight and properties, 2-Methyl-1-undecanol is well-

suited for analysis by Gas Chromatography (GC) [3]. For method development, consider modern
tools like AI and machine learning that can help optimize complex parameters [5].

Weighing Accuracy: Due to its liquid state, the compound should be weighed by difference to
ensure accurate measurement for the primary standard stock solution.

Stability: Store standard solutions in tightly sealed vials away from light and heat. Monitor stability
over time as part of method validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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